Cas no 97827-47-9 (1,9-Dioxacyclohexadeca-3,11-diene-2,10-dione, (E,E)-)

• Product name: 1,9-Dioxacyclohexadeca-3,11-diene-2,10-dione, (E,E)-
• CAS No: 97827-47-9
• MF: C₁₄H₂₀O₄
• MW: 252.306204795837
• CID: 750871
• PubChem ID: 71331732

1,9-Dioxacyclohexadeca-3,11-diene-2,10-dione, (E,E)- Chemical and Physical Properties

Names and Identifiers

• 1,9-Dioxacyclohexadeca-3,11-diene-2,10-dione, (E,E)-
• 1,9-dioxacyclohexadeca-3,11-diene-2,10-dione
• DTXSID40760277
• 97827-47-9

• Inchi： InChI=1S/C14H20O4/c15-13-9-5-1-3-7-11-17-14(16)10-6-2-4-8-12-18-13/h5-6,9-10H,1-4,7-8,11-12H2
• InChI Key： MECNWNHPQZZLMS-UHFFFAOYSA-N
• SMILES： C1CCOC(=O)C=CCCCCOC(=O)C=CC1

Computed Properties

• Exact Mass: 252.13615911g/mol
• Monoisotopic Mass: 252.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 52.6Ų
• XLogP3: 2.8